Cas no 50820-64-9 (Ethyl 1H-indole-6-carboxylate)

• Product Name: Ethyl 1H-indole-6-carboxylate
• CAS No: 50820-64-9
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• MDL: MFCD06205072
• CID: 55874
• PubChem ID: 15205372
• Update Time: 2025-04-18

Ethyl 1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1H-indole-6-carboxylate
• 6-Ethoxycarbonyl-1H-indole
• 1H-Indole-6-carboxylic acid ethyl ester
• Ethyl indole-6-carboxylate
• 6-Ethoxycarbonylindol
• Indol-6-carbonsaeure-aethylester
• indole-6-carboxylic acid ethyl ester
• AKOS006229917
• J-521259
• A7527
• AM1036
• 1H-Indole-6-carboxylic acid, ethyl ester
• 1H-Pyrrolo[3,2-c]pyridine-6-carboxylic acid, ethyl ester
• N-A-BOC-D-HISTIDINE
• CS-0313512
• 50820-64-9
• E79690
• DTXSID80569983
• SB37416
• Ethyl1H-indole-6-carboxylate
• MFCD06205072
• MHAKZTRHBLCYKV-UHFFFAOYSA-N
• DG-0716
• A828312
• AC-23423
• Ethyl indole-6-carboxylate?
• SCHEMBL827892
• FT-0659100

• MDL： MFCD06205072
• Inchi： 1S/C11H11NO2/c1-2-14-11(13)9-4-3-8-5-6-12-10(8)7-9/h3-7,12H,2H2,1H3
• InChI Key： MHAKZTRHBLCYKV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2C=CNC=2C=1)=O

Computed Properties

• Exact Mass: 189.07900
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.21
• Boiling Point: 342.4°C at 760 mmHg
• Flash Point: 160.9°C
• Refractive Index: 1.62
• PSA: 42.09000
• LogP: 2.34460

Ethyl 1H-indole-6-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids